Cas no 2097857-68-4 (4,6-dimethyl-2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 4,6-dimethyl-2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2097857-68-4
• MF: C₁₅H₂₀N₆O₂
• MW: 316.358302116394
• CID: 5336689
• Update Time: 2025-06-03

4,6-dimethyl-2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• [3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-(1-methyltriazol-4-yl)methanone
• 4,6-dimethyl-2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C15H20N6O2/c1-10-7-11(2)17-15(16-10)23-12-5-4-6-21(8-12)14(22)13-9-20(3)19-18-13/h7,9,12H,4-6,8H2,1-3H3
• InChI Key： AJGOHIUEMOAKRW-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(C2=CN(C)N=N2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• XLogP3: 1.1
• Topological Polar Surface Area: 86

Additional information on 4,6-dimethyl-2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-3-yl]oxy}pyrimidine

4,6-Dimethyl-2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-3-yl]oxy}pyrimidine: A Comprehensive Overview

4,6-Dimethyl-2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2097857-68-4) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of a piperidine ring and a triazole moiety further enhances its structural complexity and functional diversity.

The pyrimidine core of this compound serves as a versatile scaffold for various chemical modifications. Pyrimidines are well-known for their role in nucleic acids, such as thymine, cytosine, and uracil, which are essential components of DNA and RNA. In synthetic chemistry, pyrimidines are widely used as building blocks for drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The dimethyl substituents at positions 4 and 6 of the pyrimidine ring contribute to the compound's hydrophobicity and stability, making it suitable for various applications.

The piperidine ring attached to the pyrimidine core introduces additional complexity to the molecule. Piperidines are six-membered cyclic amines that are commonly found in natural products and synthetic drugs. The triazole moiety, specifically the 1H-1,2,3-triazole group, is a heterocyclic structure that is highly reactive and capable of forming strong hydrogen bonds. This makes it an attractive component for medicinal chemists seeking to design molecules with enhanced bioavailability and target affinity.

Recent studies have highlighted the potential of 4,6-dimethyl-2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-3-yl]oxy}pyrimidine as a candidate for drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising lead compound for anti-inflammatory therapies. Additionally, its structural features suggest potential applications in antiviral and anticancer drug design.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product. This approach not only streamlines the production process but also reduces the environmental footprint associated with traditional synthetic methods.

In terms of pharmacokinetics, studies have shown that 4,6-dimethyl... exhibits favorable absorption properties in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or cancer cells. However, further research is required to fully understand its pharmacokinetic profile and safety profile in humans.

The environmental impact of this compound has also been a topic of interest. Preliminary studies indicate that it degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. This is a positive attribute for compounds intended for therapeutic use, as it minimizes the risk of bioaccumulation and ecological harm.

In conclusion, 4,6-dimethyl... represents an exciting advancement in organic chemistry with significant potential in drug discovery and development. Its unique structure combines the advantages of pyrimidine scaffolds with functional groups that enhance bioactivity and stability. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.